Cas no 73663-61-3 (Oxazole, 5-(3,4-dimethoxyphenyl)-)

• Product Name: Oxazole, 5-(3,4-dimethoxyphenyl)-
• CAS No: 73663-61-3
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD32631885
• CID: 542149
• PubChem ID: 13268421
• Update Time: 2025-10-22

Oxazole, 5-(3,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-(3,4-dimethoxyphenyl)-
• 5-(3,4-dimethoxyphenyl)-1,3-oxazole
• CS-0195941
• MFCD32631885
• 73663-61-3
• E95316
• DTXSID20533380
• 5-(3,4-Dimethoxyphenyl)oxazole
• SCHEMBL12682370

• MDL： MFCD32631885
• Inchi： 1S/C11H11NO3/c1-13-9-4-3-8(5-10(9)14-2)11-6-12-7-15-11/h3-7H,1-2H3
• InChI Key： YSKJRWLLGAEZDF-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=C(C2=CN=CO2)C=1)OC

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų

Additional information on Oxazole, 5-(3,4-dimethoxyphenyl)-

Exploring Oxazole, 5-(3,4-dimethoxyphenyl)- (CAS No. 73663-61-3): Properties, Applications, and Innovations

The compound Oxazole, 5-(3,4-dimethoxyphenyl)- (CAS No. 73663-61-3) is a heterocyclic organic molecule featuring an oxazole ring substituted with a 3,4-dimethoxyphenyl group at the 5-position. This structure endows it with unique chemical and biological properties, making it a subject of interest in pharmaceutical research, material science, and agrochemical development. Its molecular formula (C₁₁H₁₁NO₃) and molecular weight (205.21 g/mol) highlight its potential as a versatile intermediate in synthetic chemistry.

In recent years, the demand for functionalized oxazole derivatives has surged due to their role in drug discovery, particularly in the development of antimicrobial agents and anti-inflammatory compounds. Researchers have explored 5-(3,4-dimethoxyphenyl)oxazole as a scaffold for designing novel therapeutics, leveraging its electron-rich aromatic system to enhance binding affinity with biological targets. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry, where subtle modifications to the oxazole core can significantly alter bioactivity.

Beyond pharmaceuticals, CAS 73663-61-3 has garnered attention in material science for its potential in organic electronics. Its conjugated π-system and methoxy substituents contribute to tunable optoelectronic properties, making it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices. This application resonates with the global push toward sustainable energy solutions, a topic frequently searched in scientific and industrial forums.

Synthetic routes to Oxazole, 5-(3,4-dimethoxyphenyl)- often involve cyclization reactions or palladium-catalyzed couplings, reflecting advancements in green chemistry methodologies. A 2023 study highlighted its preparation via a microwave-assisted synthesis, reducing reaction times and improving yields—a nod to the industry’s focus on energy-efficient processes. Such innovations address common search queries like "how to synthesize oxazole derivatives sustainably" or "best catalysts for heterocycle formation."

Analytical characterization of this compound typically employs high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques ensure purity and validate structural integrity, critical for applications in high-value chemical production. Discussions around analytical method validation for niche compounds like 73663-61-3 frequently appear in academic and industrial research, underscoring the need for robust quality control.

From a commercial perspective, 5-(3,4-dimethoxyphenyl)oxazole is supplied by specialty chemical manufacturers catering to research and development (R&D) sectors. Its pricing and availability often correlate with demand from pharmaceutical innovators and electronic material developers. Searches for "where to buy CAS 73663-61-3" or "suppliers of functionalized oxazoles" reflect its niche market dynamics.

Looking ahead, the versatility of Oxazole, 5-(3,4-dimethoxyphenyl)- positions it as a key player in interdisciplinary research. Whether in drug design, advanced materials, or catalytic chemistry, its applications continue to expand, driven by innovations in synthetic strategies and a deeper understanding of its physicochemical properties. As sustainability and efficiency dominate scientific discourse, this compound exemplifies how tailored molecular architectures can address contemporary challenges.